
Application Notes and Protocols for
Procymidone in Integrated Pest Management

(IPM)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Procymidone

Cat. No.: B1679156 Get Quote

Affiliation: Google Research

Abstract
Procymidone is a systemic dicarboximide fungicide with both protective and curative

properties against a range of fungal pathogens, particularly Botrytis, Sclerotinia, and Monilia

species.[1][2] Its integration into Pest Management (IPM) programs requires a thorough

understanding of its mechanism of action, application protocols, potential for resistance

development, and effects on non-target organisms. These notes provide detailed protocols and

data for researchers and agricultural scientists utilizing procymidone.

Introduction to Procymidone
Procymidone, N-(3,5-dichlorophenyl)-1,2-dimethylcyclopropane-1,2-dicarboximide, is a post-

harvest and pre-harvest fungicide used on a wide variety of crops, including grapes, stone fruit,

strawberries, vegetables, and ornamentals.[2][3][4] As a systemic fungicide, it is absorbed by

the plant, primarily through the roots and foliage, and translocated to other parts like leaves

and flowers.[2] It acts by inhibiting the germination of fungal spores and the growth of

mycelium.[3] Due to the risk of resistance development, its use in an IPM program should be

strategic, often in rotation with fungicides that have different modes of action.[5]
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A summary of the key properties of procymidone is presented in Table 1. This data is essential

for understanding its environmental fate and behavior.

Property Value Reference

Common Name Procymidone

Chemical Class Dicarboximide Fungicide

Chemical Formula C₁₃H₁₁Cl₂NO₂ [4]

Molar Mass 284.138 g/mol [4]

Appearance Colourless crystalline solid

Water Solubility
2.4 mg/L at 20°C (practically

insoluble)

Log P (octanol-water) 3.3

Vapour Pressure 2.3 x 10⁻⁵ Pa

Hydrolysis Rapid at pH 7.0 and 9.0

Photolysis Half-life 8 days (under sunlight)

Mechanism of Action
Procymidone's primary mode of action is the disruption of the osmotic signal transduction

pathway in fungi. It specifically affects the mitogen-activated protein (MAP) kinase and a

histidine kinase involved in this pathway, leading to an inability to regulate osmotic stress. This

disruption inhibits spore germination and mycelial growth.[3] Some evidence also suggests it

inhibits triglyceride synthesis, which is crucial for fungal cell membrane integrity and function.[6]

Resistance to procymidone in fungi like Botrytis cinerea is often linked to point mutations in

the histidine kinase gene, specifically BcBos1.[7] These mutations can reduce the binding

affinity of the fungicide to its target protein, rendering it less effective.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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